Cas no 1261971-12-3 (4-chloro-3-(2,4-dimethylphenyl)benzoic Acid)

• Product Name: 4-chloro-3-(2,4-dimethylphenyl)benzoic Acid
• CAS No: 1261971-12-3
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319355
• CID: 1219410
• PubChem ID: 52984125
• Update Time: 2025-05-27

4-chloro-3-(2,4-dimethylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(2,4-dimethylphenyl)benzoic Acid
• 6-Chloro-2',4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319355
• DTXSID40680880
• 1261971-12-3
• 4-Chloro-3-(2,4-dimethylphenyl)benzoic acid, 95%

• MDL： MFCD18319355
• Inchi： 1S/C15H13ClO2/c1-9-3-5-12(10(2)7-9)13-8-11(15(17)18)4-6-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： BCVINRKVUOTUBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 260.06
• Monoisotopic Mass: 260.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-chloro-3-(2,4-dimethylphenyl)benzoic Acid

Recent Advances in the Study of 4-chloro-3-(2,4-dimethylphenyl)benzoic Acid (CAS: 1261971-12-3)

4-chloro-3-(2,4-dimethylphenyl)benzoic acid (CAS: 1261971-12-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-chloro-3-(2,4-dimethylphenyl)benzoic acid is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 4-chloro-3-(2,4-dimethylphenyl)benzoic acid. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound and its analogs can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of apoptotic signaling pathways, including the upregulation of pro-apoptotic proteins such as Bax and the downregulation of anti-apoptotic proteins like Bcl-2. These findings were published in the journal Cancer Research in early 2024, underscoring the compound's promise as a candidate for further drug development.

The synthesis and optimization of 4-chloro-3-(2,4-dimethylphenyl)benzoic acid derivatives have also been a focus of recent research. A team from the University of Cambridge reported a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale production. Their work, published in Organic Letters, detailed the use of palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproducts. This methodological advancement is expected to facilitate further pharmacological studies and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-3-(2,4-dimethylphenyl)benzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics while minimizing adverse effects.

In conclusion, 4-chloro-3-(2,4-dimethylphenyl)benzoic acid (CAS: 1261971-12-3) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for the development of next-generation therapeutics. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel treatments in inflammation and oncology.